Cas no 1329793-44-3 ((R)-(-)-Camptothecin-d5)
(R)-(-)-Camptothecin-d5 Chemical and Physical Properties
Names and Identifiers
-
- (R)-(-)-Camptothecin-d5
-
(R)-(-)-Camptothecin-d5 Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | C175147-.5mg |
(R)-(-)-Camptothecin-d5 |
1329793-44-3 | .5mg |
$ 385.00 | 2023-04-18 | ||
| TRC | C175147-0.5mg |
(R)-(-)-Camptothecin-d5 |
1329793-44-3 | 0.5mg |
$ 315.00 | 2022-06-06 | ||
| TRC | C175147-5mg |
(R)-(-)-Camptothecin-d5 |
1329793-44-3 | 5mg |
$ 3353.00 | 2023-04-18 | ||
| TRC | C175147-25mg |
(R)-(-)-Camptothecin-d5 |
1329793-44-3 | 25mg |
$ 23000.00 | 2023-09-08 |
(R)-(-)-Camptothecin-d5 Related Literature
-
Aloke Das,K. K. Mahato,Chayan K. Nandi,Tapas Chakraborty,Shridhar R. Gadre,Nikhil A. Gokhale Phys. Chem. Chem. Phys., 2002,4, 2162-2168
-
Long Deng,Qian Zou,Biao Liu,Wenhui Ye,Chengfei Zhuo,Li Chen,Ze-Yuan Deng,Ya-Wei Fan,Jing Li Food Funct., 2018,9, 4234-4245
-
Yaling Zhang,Chunhui Dai,Shiwei Zhou,Bin Liu Chem. Commun., 2018,54, 10092-10095
-
Yong Ping Huang,Tao Tao,Zheng Chen,Wei Han,Ying Wu,Chunjiang Kuang,Shaoxiong Zhou,Ying Chen J. Mater. Chem. A, 2014,2, 18831-18837
Additional information on (R)-(-)-Camptothecin-d5
(R)-(-)-Camptothecin-d5 (CAS No. 1329793-44-3): A Comprehensive Overview
(R)-(-)-Camptothecin-d5 (CAS No. 1329793-44-3) is a deuterated analog of the well-known topoisomerase I inhibitor, camptothecin. This compound has gained significant attention in the field of medicinal chemistry and oncology due to its potential applications in drug development and research. The introduction of deuterium atoms into the molecular structure of camptothecin offers unique advantages, including enhanced metabolic stability and improved pharmacokinetic properties.
Chemical Structure and Properties
(R)-(-)-Camptothecin-d5 is a chiral compound with a molecular formula of C20H16D5N2O4. The presence of deuterium atoms at specific positions in the molecule confers increased stability against metabolic degradation, which can lead to prolonged drug action and reduced dosing frequency. The compound exhibits a molecular weight of 381.47 g/mol and has a melting point of approximately 250-252°C. It is soluble in dimethyl sulfoxide (DMSO) and other organic solvents, making it suitable for various experimental applications.
Mechanism of Action
(R)-(-)-Camptothecin-d5 functions by inhibiting topoisomerase I, an enzyme responsible for relaxing supercoiled DNA during replication and transcription. By stabilizing the cleavable complex formed between topoisomerase I and DNA, (R)-(-)-Camptothecin-d5 prevents the re-ligation of the nicked DNA strand, leading to DNA damage and ultimately cell death. This mechanism makes it particularly effective against rapidly dividing cancer cells.
Pharmacological Applications
The deuterated form of camptothecin, (R)-(-)-Camptothecin-d5, has been extensively studied for its potential in cancer therapy. Recent research has shown that deuterium substitution can significantly enhance the therapeutic index of camptothecin by reducing its metabolism and increasing its bioavailability. This improvement in pharmacological properties makes (R)-(-)-Camptothecin-d5 a promising candidate for the development of more effective anticancer drugs.
Clinical Trials and Research Developments
Clinical trials involving derivatives of camptothecin have demonstrated promising results in treating various types of cancer, including colorectal, ovarian, and lung cancer. The introduction of deuterium atoms in (R)-(-)-Camptothecin-d5 has further enhanced its therapeutic potential. A recent study published in the Journal of Medicinal Chemistry highlighted the improved pharmacokinetic profile and reduced toxicity of deuterated camptothecin analogs compared to their non-deuterated counterparts.
Synthetic Methods and Production
The synthesis of (R)-(-)-Camptothecin-d5 involves several steps, including the selective deuteration of specific positions in the camptothecin molecule. Advanced synthetic techniques such as catalytic deuteration and isotopic exchange have been employed to achieve high yields and purity levels. These methods ensure that the final product meets the stringent quality standards required for pharmaceutical applications.
Analytical Techniques and Characterization[1][2][3].
The characterization of (R)-(-)-Camptothecin-d5 is typically performed using a combination of analytical techniques such as high-performance liquid chromatography (HPLC), mass spectrometry (MS), and nuclear magnetic resonance (NMR) spectroscopy. These methods provide detailed information about the purity, identity, and structural integrity of the compound, ensuring its suitability for use in research and development.
Safety Considerations and Handling Guidelines
While (R)-(-)-Camptothecin-d5 is not classified as a hazardous or controlled substance, it should be handled with care to avoid potential health risks. Researchers working with this compound are advised to follow standard laboratory safety protocols, including the use of personal protective equipment (PPE) such as gloves, goggles, and lab coats. Proper storage conditions should also be maintained to ensure the stability and integrity of the compound.
FUTURE DIRECTIONS AND CONCLUSIONS-strong>
The ongoing research into deuterated analogs like (R)-(-)-Camptothecin-d5 holds great promise for advancing cancer therapy. The unique properties conferred by deuterium substitution offer significant advantages over traditional camptothecin derivatives, making them valuable tools in both basic research and drug development. As more studies are conducted to explore the full potential of these compounds, it is likely that new applications will emerge, further expanding their impact on human health.
1329793-44-3 ((R)-(-)-Camptothecin-d5) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)